Cas no 2228445-81-4 (4-amino-4-(5-chlorofuran-2-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(5-chlorofuran-2-yl)cyclohexan-1-ol
• CAS No: 2228445-81-4
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 6574417
• PubChem ID: 165740879
• Update Time: 2025-06-22

4-amino-4-(5-chlorofuran-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(5-chlorofuran-2-yl)cyclohexan-1-ol
• EN300-1978962
• 2228445-81-4

• Inchi： 1S/C10H14ClNO2/c11-9-2-1-8(14-9)10(12)5-3-7(13)4-6-10/h1-2,7,13H,3-6,12H2
• InChI Key： QQMAKBXTJKJZLZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2(CCC(CC2)O)N)O1

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4Ų

Additional information on 4-amino-4-(5-chlorofuran-2-yl)cyclohexan-1-ol

Introduction to 4-amino-4-(5-chlorofuran-2-yl)cyclohexan-1-ol (CAS No. 2228445-81-4)

4-amino-4-(5-chlorofuran-2-yl)cyclohexan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2228445-81-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative features a cyclohexane ring substituted with both an amino group and a 5-chlorofuran moiety, making it a structurally intriguing molecule with potential applications in drug discovery and development.

The molecular framework of 4-amino-4-(5-chlorofuran-2-yl)cyclohexan-1-ol combines the versatility of the cyclohexane scaffold with the electrophilic nature of the chlorofuran substituent. This unique combination has garnered interest among researchers exploring novel pharmacophores for addressing various therapeutic challenges. The presence of both amino and chloro functional groups provides multiple sites for chemical modification, enabling the synthesis of analogues with tailored biological activities.

In recent years, there has been growing emphasis on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous disease pathways. The structural motif of 4-amino-4-(5-chlorofuran-2-yl)cyclohexan-1-ol bears resemblance to known PPI modulators, suggesting its potential utility in this area. Specifically, the chlorofuran ring may serve as a hydrogen bond acceptor or π-stacking interaction partner, while the amino group can engage in salt bridge or hydrogen bonding interactions with protein targets.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to modulate biological systems effectively. The furan ring in 4-amino-4-(5-chlorofuran-2-yl)cyclohexan-1-ol is a well-documented pharmacophore found in several bioactive molecules, including antiviral and anticancer agents. The chlorine atom at the 5-position enhances the electrophilicity of the furan ring, facilitating nucleophilic substitution reactions that could be exploited for derivatization purposes.

The cyclohexane ring in this compound contributes to its conformational flexibility, allowing it to adopt multiple shapes that may optimize binding affinity to biological targets. This feature is particularly valuable in drug design, where precise molecular geometry is often critical for efficacy. Additionally, the stereochemistry of the cyclohexane ring can be modified to produce enantiomers or diastereomers with distinct pharmacological profiles.

Advances in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking simulations suggest that 4-amino-4-(5-chlorofuran-2-yl)cyclohexan-1-ol could interact with various protein targets through multiple non-covalent interactions. These predictions are supported by experimental data from related compounds, reinforcing its potential as a lead molecule for further optimization.

The synthesis of 4-amino-4-(5-chlorofuran-2-yl)cyclohexan-1-ol involves multi-step organic transformations, including nucleophilic aromatic substitution (SNAr) on the chlorofuran precursor and subsequent functional group interconversions. The use of palladium-catalyzed cross-coupling reactions has been explored to introduce additional substituents at strategic positions within the molecule. Such synthetic strategies are essential for generating libraries of derivatives for high-throughput screening (HTS).

In drug discovery pipelines, compounds like 4-amino-4-(5-chlorofuran-2-yl)cyclohexan-1-ol are often evaluated for their ability to modulate enzyme activity or receptor binding. Preliminary pharmacokinetic studies indicate that this compound exhibits reasonable solubility and metabolic stability, which are critical parameters for candidate selection. Further investigations into its pharmacokinetic profile will provide insights into its potential as a therapeutic agent.

The role of chirality in pharmaceuticals cannot be overstated, as enantiomers often exhibit differential biological activities. Research on stereoselective synthesis methods has been instrumental in developing single-enantiomer drugs with improved efficacy and safety profiles. For 4-amino-4-(5-chlorofuran -2 -yl)cyclohexan -1 -ol, exploring chiral auxiliaries or asymmetric catalysis may yield enantiomerically pure forms with enhanced therapeutic potential.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 4-amino -4-(5 -chloro furan -2 -yl) cyc lohex an -1 -ol. Predictive models trained on large datasets can identify structural features correlating with biological activity, guiding rational design efforts. This interdisciplinary approach leverages computational power to complement traditional experimental methodologies.

Future directions for research on CAS No. 2228445 -81 -4 include exploring its derivatives as scaffolds for kinase inhibitors or other enzyme targets implicated in diseases such as cancer and inflammation. The versatility of its core structure allows for diverse modifications while retaining key pharmacophoric elements necessary for target interaction.

In conclusion, 4-amino - 4 -( 5 -chloro furan - 2 - yl) cyc lohex an -1 - ol ( CAS No . 2228445 – 81 – 4 ) represents a structurally compelling compound with significant potential in pharmaceutical research . Its unique combination of functional groups and structural motifs positions it as a valuable starting point for developing novel therapeutics targeting complex disease mechanisms . Continued investigation into its biological activity , synthetic accessibility , and pharmacokinetic properties will further elucidate its role in advancing medicinal chemistry .